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Compound of Interest

Compound Name: ML380

Cat. No.: B609160 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ML380 could not be located. The following

information is based on general best practices for the handling and disposal of research-grade

chemical compounds. It is imperative to obtain and follow the specific SDS for ML380 from

your supplier for detailed safety and disposal instructions.

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical reagents like ML380 are critical for ensuring laboratory safety and

environmental protection. This guide provides essential logistical information and procedural

guidance for the safe handling and disposal of ML380, drawing upon established principles of

laboratory chemical waste management.

Essential Safety and Handling
Before disposal, proper handling and storage of ML380 are paramount to minimize risks. While

specific hazard information is not available, treating ML380 as a potentially hazardous

compound is a prudent approach.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ML380,

including:

Safety goggles or a face shield

Chemical-resistant gloves (nitrile or neoprene are often suitable for a wide range of

chemicals)
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A lab coat

Handling:

Handle ML380 in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of any dusts or vapors.

Avoid direct contact with skin and eyes. In case of contact, flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.

Prevent the formation of dusts and aerosols.

Storage:

Store ML380 in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials. The specific

incompatibilities for ML380 would be listed in its SDS.

ML380 Disposal Procedures
Disposal of ML380 must be carried out in accordance with local, state, and federal regulations.

Never dispose of chemical waste down the drain or in the regular trash.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the ML380 waste is in solid form, dissolved in a

solvent, or part of a reaction mixture. This will dictate the appropriate disposal pathway.

Segregate Waste Streams: Do not mix ML380 waste with other chemical waste streams

unless you have confirmed their compatibility. Incompatible chemicals can react violently,

producing heat, gas, or toxic fumes.

Step 2: Waste Collection and Labeling

Use Appropriate Containers: Collect ML380 waste in a chemically compatible and leak-proof

container with a secure lid.
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Label Containers Clearly: The waste container must be clearly labeled with the words

"Hazardous Waste" and the full chemical name: "ML380" and its IUPAC name, "N-ethyl-1-

(1H-indazol-5-ylsulfonyl)-N-[[2-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxamide".

Also, include the approximate concentration and quantity.

Step 3: Arrange for Disposal

Contact Your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is

the primary resource for guidance on chemical waste disposal. They will provide you with the

necessary waste containers, labels, and information on pickup schedules.

Follow Institutional Protocols: Adhere strictly to your institution's established procedures for

hazardous waste pickup and disposal.

Summary of Chemical Properties and
Considerations
While specific quantitative data for ML380's hazards are not available, the following table

summarizes its known chemical properties, which can inform safe handling and disposal

decisions.

Property Value Source

Molecular Formula C23H25F3N4O3S PubChem

Molecular Weight 494.5 g/mol PubChem

Appearance Solid (presumed) General chemical information

Solubility Soluble in DMSO Commercial supplier data

General Chemical Waste Disposal Workflow
The following diagram illustrates a general decision-making process for the disposal of a

chemical compound like ML380.
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General Chemical Waste Disposal Workflow

Identify Chemical Waste
(e.g., ML380)

Is the Safety Data Sheet (SDS)
 a vailable?

Consult SDS for specific
disposal instructions

Yes

Follow General Best Practices
for Hazardous Waste

No

Characterize Waste Form
(Solid, Liquid, Mixture)

Segregate from
incompatible waste streams

Collect in a labeled,
compatible container

Contact Environmental Health & Safety (EHS)
for pickup and disposal

Click to download full resolution via product page

Caption: Decision workflow for chemical waste disposal.
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By adhering to these general guidelines and, most importantly, the specific instructions

provided in the Safety Data Sheet from your supplier, you can ensure the safe and compliant

disposal of ML380 and contribute to a secure laboratory environment.

To cite this document: BenchChem. [Proper Disposal of ML380: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609160#ml380-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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